Cas no 893591-69-0 (N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride)
893591-69-0 structure
Product Name:N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride
CAS No:893591-69-0
MF:C11H15NS
MW:193.30850148201
MDL:MFCD07407752
CID:875385
PubChem ID:4719570
Update Time:2025-04-19
N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(4-(Methylthio)benzyl)prop-2-en-1-amine
- N-[(4-methylsulfanylphenyl)methyl]prop-2-en-1-amine
- N-[4-(methylsulfanyl)benzyl]prop-2-en-1-amine
- AKOS000284663
- 893591-69-0
- MFCD07407752
- N-allyl-N-[4-(methylsulfanyl)benzyl]amine
- N-[4-(METHYLTHIO)BENZYL]-2-PROPEN-1-AMINE
- DTXSID70405947
- AN-465/42886936
- {[4-(methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine
- CHEMBRDG-BB 9071005
- N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride
-
- MDL: MFCD07407752
- Inchi: 1S/C11H15NS/c1-3-8-12-9-10-4-6-11(13-2)7-5-10/h3-7,12H,1,8-9H2,2H3
- InChI Key: DSVGQNPMYMLJMJ-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)CNCC=C
Computed Properties
- Exact Mass: 193.09300
- Monoisotopic Mass: 193.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.33000
- LogP: 3.07500
N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M103610-50mg |
N-[4-(Methylthio)benzyl]-2-propen-1-amine Hydrochloride |
893591-69-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M103610-100mg |
N-[4-(Methylthio)benzyl]-2-propen-1-amine Hydrochloride |
893591-69-0 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M103610-500mg |
N-[4-(Methylthio)benzyl]-2-propen-1-amine Hydrochloride |
893591-69-0 | 500mg |
$ 80.00 | 2022-06-02 | ||
| abcr | AB514235-1 g |
{[4-(Methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine |
893591-69-0 | 1g |
€467.00 | 2023-04-18 | ||
| abcr | AB514235-5 g |
{[4-(Methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine |
893591-69-0 | 5g |
€722.60 | 2023-04-18 | ||
| abcr | AB514235-10 g |
{[4-(Methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine |
893591-69-0 | 10g |
€935.60 | 2023-04-18 | ||
| abcr | AB514235-25 g |
{[4-(Methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine |
893591-69-0 | 25g |
€1,361.60 | 2023-04-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196135-100mg |
{[4-(Methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine |
893591-69-0 | 98% | 100mg |
¥1260.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196135-500mg |
{[4-(Methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine |
893591-69-0 | 98% | 500mg |
¥1470.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196135-1g |
{[4-(Methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine |
893591-69-0 | 98% | 1g |
¥1531.00 | 2024-04-26 |
N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
893591-69-0 (N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride) Related Products
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